Cas no 26395-03-9 (Hexanoic acid, 5-methyl-2-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 5-methyl-2-oxo-, ethyl ester
• CAS No: 26395-03-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD11555706
• CID: 1427343
• PubChem ID: 11564543
• Update Time: 2025-11-02

Hexanoic acid, 5-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-methyl-2-oxo-, ethyl ester
• ethyl 5-methyl-2-oxohexanoate
• DA-20037
• HQYINUTZTGDUOC-UHFFFAOYSA-N
• 26395-03-9
• SCHEMBL7326096
• CS-0179146
• BBA39503
• A904724
• AKOS006317833
• Ethyl5-methyl-2-oxohexanoate

• MDL： MFCD11555706
• Inchi： 1S/C9H16O3/c1-4-12-9(11)8(10)6-5-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： HQYINUTZTGDUOC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCC(C)C)=O)=O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on Hexanoic acid, 5-methyl-2-oxo-, ethyl ester

Comprehensive Guide to Hexanoic acid, 5-methyl-2-oxo-, ethyl ester (CAS No. 26395-03-9)

Hexanoic acid, 5-methyl-2-oxo-, ethyl ester (CAS No. 26395-03-9) is a specialized organic compound widely used in flavors, fragrances, and pharmaceutical intermediates. This ester derivative is known for its fruity and sweet aroma, making it a valuable ingredient in the food and cosmetic industries. With growing interest in sustainable flavoring agents and green chemistry, this compound has gained attention for its potential in eco-friendly applications.

The chemical structure of Hexanoic acid, 5-methyl-2-oxo-, ethyl ester features a six-carbon backbone with a methyl group at the fifth position and an ethyl ester functional group. This unique configuration contributes to its volatility and solubility in organic solvents, which are critical properties for its use in aroma formulations and industrial synthesis. Researchers are increasingly exploring its role in biodegradable solvents and bio-based materials, aligning with global sustainability trends.

In the food industry, Hexanoic acid, 5-methyl-2-oxo-, ethyl ester is often utilized as a flavor enhancer due to its pleasant olfactory profile. It is commonly found in fruit-flavored beverages, confectionery, and dairy products. With consumers demanding clean-label ingredients and natural flavors, this ester is frequently discussed in forums about food additive safety and regulatory compliance. Its GRAS (Generally Recognized As Safe) status by the FDA further supports its widespread adoption.

The pharmaceutical sector also benefits from Hexanoic acid, 5-methyl-2-oxo-, ethyl ester as an intermediate in drug synthesis. Its reactivity makes it suitable for producing active pharmaceutical ingredients (APIs) with applications in anti-inflammatory drugs and central nervous system therapies. Recent studies highlight its potential in drug delivery systems, particularly in enhancing the bioavailability of poorly soluble compounds—a hot topic in pharmaceutical innovation.

From a market perspective, the demand for Hexanoic acid, 5-methyl-2-oxo-, ethyl ester is rising due to its versatility. Industry reports indicate growth in the flavor and fragrance market, driven by consumer preferences for exotic and natural tastes. Additionally, the shift toward bio-based chemicals in Europe and North America has positioned this compound as a candidate for green solvent alternatives. Manufacturers are investing in sustainable production methods to meet these evolving demands.

Quality control is paramount when working with Hexanoic acid, 5-methyl-2-oxo-, ethyl ester. Analytical techniques such as gas chromatography (GC) and mass spectrometry (MS) are employed to ensure purity and consistency. These methods are frequently searched by quality assurance professionals and researchers looking for analytical standards and best practices in chemical testing. Proper storage conditions—cool, dry environments away from oxidizing agents—are also critical to maintain stability.

In academic circles, Hexanoic acid, 5-methyl-2-oxo-, ethyl ester is studied for its reaction mechanisms and potential new applications. Recent publications explore its use in catalysis and polymer chemistry, addressing questions about esterification efficiency and molecular interactions. These studies contribute to the broader understanding of carboxylic acid derivatives and their industrial relevance.

For businesses sourcing Hexanoic acid, 5-methyl-2-oxo-, ethyl ester, supply chain transparency is essential. Many buyers search for reliable suppliers and technical data sheets (TDS) to ensure compliance with international standards like REACH and ISO. The compound's pricing trends are also a frequent topic, influenced by raw material availability and global trade dynamics.

Looking ahead, innovations in enzymatic synthesis could revolutionize the production of Hexanoic acid, 5-methyl-2-oxo-, ethyl ester. Biocatalysis offers a greener alternative to traditional chemical processes, reducing energy consumption and waste. This aligns with the increasing focus on circular economy principles and carbon footprint reduction—a priority for many industries today.

In summary, Hexanoic acid, 5-methyl-2-oxo-, ethyl ester (CAS No. 26395-03-9) is a multifaceted compound with significant applications across diverse sectors. Its role in flavor science, pharmaceutical development, and sustainable chemistry makes it a subject of ongoing research and commercial interest. As industries continue to prioritize eco-friendly solutions and high-performance additives, this ester remains a key player in modern chemical innovation.